Cas no 2757084-21-0 ((R)-4-Benzyl-2-((S)-1-(diphenylphosphanyl)indolin-2-yl)-4,5-dihydrooxazole)

• Product Name: (R)-4-Benzyl-2-((S)-1-(diphenylphosphanyl)indolin-2-yl)-4,5-dihydrooxazole
• CAS No: 2757084-21-0
• MF: C₃₀H₂₇N₂OP
• MW: 462.521948099136
• CID: 6788317
• PubChem ID: 170899805
• Update Time: 2026-03-12

(R)-4-Benzyl-2-((S)-1-(diphenylphosphanyl)indolin-2-yl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (R)-4-Benzyl-2-((S)-1-(diphenylphosphanyl)indolin-2-yl)-4,5-dihydrooxazole
• 2757084-21-0

• Inchi： 1S/C30H27N2OP/c1-4-12-23(13-5-1)20-25-22-33-30(31-25)29-21-24-14-10-11-19-28(24)32(29)34(26-15-6-2-7-16-26)27-17-8-3-9-18-27/h1-19,25,29H,20-22H2/t25-,29+/m1/s1
• InChI Key： UIFBDZUTMVGTBB-IRPSRAIASA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)N1C2C=CC=CC=2C[C@H]1C1=N[C@H](CC2C=CC=CC=2)CO1

Computed Properties

• Exact Mass: 462.18610049g/mol
• Monoisotopic Mass: 462.18610049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 24.8Ų